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CAS No.: 18139-33-8
Cat. No.: B15576419
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The compound "SKF 10810" as specified in the topic query does not correspond to
a known neuroactive research compound. Documentation primarily links the "SKF" designation
to the industrial manufacturing company. However, a prominent family of research compounds
with the "SKF" prefix are extensively used in neuroscience. This document will focus on a
representative and well-documented member of this family, SKF 81297, a dopamine D1-like
receptor agonist, to provide relevant and actionable protocols for researchers.

Introduction

SKF 81297 is a potent and selective dopamine D1-like receptor agonist that is centrally active
following systemic administration.[1] It is widely used in preclinical research to investigate the
role of D1 receptor signaling in various physiological and pathological processes, including
motor control, learning and memory, reward, and neuropsychiatric disorders. These application
notes provide detailed protocols for the administration of SKF 81297 in mice, summarizing key
guantitative data and outlining experimental workflows and the underlying signaling pathway.
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Data Presentation
Table 1: Quantitative Parameters for SKF 81297
Administration in Mice

Route of .
Parameter Value o ) Mouse Strain Reference(s)
Administration
Subcutaneous
(SC)/ .
Dosage Range 0.4 - 5.0 mg/kg ) C57BL/6J, Swiss  [2][3]
Intraperitoneal
(IP)
Vehicle 0.9% Saline SC/IP Not Specified [3]
Injection Volume 1 ml/kg SC/IP Not Specified [3]
Induction of
behavioral
seizures,
increased
Reported Effects  locomotor SC/IP C57BL/6J [2][3][4]
activity,

modulation of
synaptic

plasticity.

Experimental Protocols
Protocol 1: Systemic Administration of SKF 81297 for

Behavioral Analysis

Objective: To assess the behavioral effects of SKF 81297 in mice.

Materials:

o SKF 81297 hydrobromide (e.g., Tocris, Cat. No. 0995)

o Sterile 0.9% saline solution
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e 1 ml syringes with 27-30 gauge needles

e Appropriate mouse strain (e.g., C57BL/6J)

o Behavioral testing apparatus (e.g., open field arena, elevated plus maze)
Procedure:

o Preparation of SKF 81297 Solution:

o On the day of the experiment, dissolve SKF 81297 hydrobromide in sterile 0.9% saline to
the desired concentration. For example, to achieve a dose of 0.8 mg/kg with an injection
volume of 1 ml/kg, prepare a 0.8 mg/ml solution.

o Ensure the compound is fully dissolved. Gentle vortexing may be required.
» Animal Handling and Acclimation:
o House mice under standard laboratory conditions with ad libitum access to food and water.

o Allow mice to acclimate to the testing room for at least 30 minutes prior to injection and
behavioral testing.

e Administration:

[e]

Weigh each mouse to determine the precise injection volume.

o Administer SKF 81297 or vehicle (saline) via subcutaneous (SC) or intraperitoneal (IP)
injection. The SC route is often preferred for sustained release.

o For SC injections, gently lift the skin on the back of the neck to form a tent and insert the
needle at the base.

o For IP injections, restrain the mouse and inject into the lower abdominal quadrant,
avoiding the midline to prevent damage to internal organs.

e Behavioral Observation:
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o Immediately after injection, place the mouse in the behavioral apparatus.

o Record behavioral parameters for a defined period. For locomotor activity, a common
duration is 60 minutes.[3]

o Behavioral effects, such as changes in locomotion or seizure-like activity, can be observed
within 30-45 minutes post-injection.[2]

o Data Analysis:

o Analyze the recorded behavioral data using appropriate statistical methods to compare the
effects of SKF 81297 with the vehicle control group.

Signaling Pathway and Experimental Workflow
Dopamine D1 Receptor Sighaling Pathway

SKF 81297 acts as an agonist at the dopamine D1 receptor, which is a G-protein coupled
receptor (GPCR) that stimulates adenylyl cyclase, leading to an increase in intracellular cyclic
AMP (cAMP) and subsequent activation of Protein Kinase A (PKA). PKA can then
phosphorylate various downstream targets, including the transcription factor CREB (CAMP
response element-binding protein) and other signaling molecules like ERK (extracellular signal-
regulated kinase). This cascade ultimately influences gene expression and synaptic plasticity.
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Start: Experimental Design
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(= 30 min in testing room)
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(SC or IP injection)

Behavioral Testing
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Data Analysis
(Statistical Comparison)

End: Interpretation of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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